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Antibody-Drug Conjugates (ADCSs) represent a paradigm shift in targeted cancer therapy,
combining the specificity of monoclonal antibodies (mAbs) with the potent cytotoxicity of small-
molecule payloads.[1][2] The clinical success of ADCs like Trastuzumab Deruxtecan has
propelled the development of novel ADC constructs with sophisticated linker and payload
technologies.[3][4] A prime example of such innovation is the use of a Gly-Mal-GGFG-
Deruxtecan drug-linker conjugate.[5][6][7] The efficacy and safety of these complex
biotherapeutics are critically dependent on their molecular characteristics, particularly the
distribution of the drug-to-antibody ratio (DAR).[8][9]

Hydrophobic Interaction Chromatography (HIC) has emerged as the gold-standard analytical
technique for characterizing ADCs in their native state.[10][11][12] Unlike denaturing methods
such as reversed-phase chromatography, HIC separates ADC species based on subtle
differences in their surface hydrophobicity under non-denaturing conditions, preserving the
protein's tertiary structure.[1][12] This application note provides a detailed protocol and
technical guidance for the analysis of a Gly-Mal-GGFG-Deruxtecan ADC using High-
Performance Liquid Chromatography (HPLC) with a HIC column.
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The Principle of HIC in ADC Analysis

HIC separates molecules based on their hydrophobicity. The process involves a stationary
phase with hydrophobic ligands (e.g., butyl, phenyl) and a mobile phase with a high
concentration of a kosmotropic salt (e.g., ammonium sulfate, sodium phosphate).[1]

» Binding: At high salt concentrations, the hydration shell around the protein is reduced,
exposing hydrophobic patches on its surface. These patches then interact with the
hydrophobic ligands of the stationary phase, leading to retention.

o Elution: A decreasing salt gradient weakens these hydrophobic interactions, causing the
molecules to elute in order of increasing hydrophobicity.[1]

For ADCs, the conjugation of a hydrophobic drug-linker to the mAb systematically increases the
overall hydrophobicity of the protein. Consequently, HIC can effectively resolve species with
different numbers of conjugated drugs, allowing for the determination of the DAR distribution.[1]

[°]

Deconstructing the Gly-Mal-GGFG-Deruxtecan ADC

A successful HIC method development hinges on understanding the physicochemical
properties of the ADC's components.

e The Monoclonal Antibody (mADb): Typically a humanized IgG1, the mAb provides the baseline
hydrophobicity. Its intrinsic properties will influence the retention time of the unconjugated
(DARO) species.

o The Payload: Deruxtecan (DXd): Deruxtecan is a highly potent topoisomerase | inhibitor
derived from exatecan.[13][14] Its chemical structure contributes significantly to the
hydrophobicity of the ADC. The addition of each Deruxtecan molecule will markedly increase
the retention time on a HIC column.

e The Linker: Gly-Mal-GGFG: This linker is a sophisticated system designed for stability in
circulation and efficient cleavage within the target tumor cell.[5][15]

o Gly-Mal (Glycine-Maleimide): The maleimide group provides a reactive handle for covalent
attachment to the thiol groups of reduced cysteine residues in the mAb's hinge region.[15]
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o GGFG (Gly-Gly-Phe-Gly): This tetrapeptide sequence is a substrate for lysosomal
proteases, such as Cathepsin B, which are abundant in the tumor microenvironment.[15]
This ensures that the cytotoxic payload is released intracellularly. The phenylalanine
residue in the GGFG sequence adds a notable hydrophobic character to the linker itself.

The conjugation of the Gly-Mal-GGFG-Deruxtecan drug-linker to the mAb results in a
heterogeneous mixture of ADC species, typically with an even number of payloads (DAR 0, 2,
4, 6, 8) due to the reduction of interchain disulfide bonds.[16] Each successive addition of the
drug-linker increases the molecule's hydrophobicity, forming the basis for their separation by
HIC.

Visualizing the ADC Structure and Analytical
Workflow

Gly-Mal-GGFG-Deruxtecan ADC
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Caption: Structure of the Gly-Mal-GGFG-Deruxtecan ADC.
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ADC Sample

Sample Preparation
(Dilution in High Salt Buffer)
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Data Analysis
(Peak Integration & DAR Calculation)

DAR Profile Report
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Caption: Experimental workflow for HIC-HPLC analysis.

Detailed Protocol for HIC-HPLC Analysis

Objective: To determine the DAR distribution and calculate the average DAR of a Gly-Mal-
GGFG-Deruxtecan ADC.
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. Materials and Reagents

Instrumentation: An HPLC or UHPLC system with a UV detector, preferably a bio-inert
system to prevent corrosion from high salt mobile phases.[9]

Column: A HIC column suitable for ADC analysis. Recommended options include:
o Tosoh TSKgel Butyl-NPR, 4.6 x 35 mm, 2.5 um[17][18]
o Agilent AdvanceBio HIC, 4.6 x 100 mm, 3.5 um

Reagents:

o

Ammonium Sulfate ((NH4)2S0a4), HPLC grade or higher

[¢]

Sodium Phosphate Monobasic (NaH2POa4), HPLC grade

[¢]

Sodium Phosphate Dibasic (NazHPOa4), HPLC grade

[e]

Water, HPLC grade

Sample: Gly-Mal-GGFG-Deruxtecan ADC at a known concentration.
. Mobile Phase Preparation

Mobile Phase A (High Salt):

o 1.5 M Ammonium Sulfate in 25 mM Sodium Phosphate, pH 7.0

o Preparation: Dissolve 198.15 g of (NH4)2SOa4 in approximately 800 mL of 25 mM Sodium
Phosphate buffer, pH 7.0. Adjust the pH to 7.0 if necessary. Bring the final volume to 1 L
with the phosphate buffer. Filter through a 0.22 um filter.

Mobile Phase B (Low Salt):
o 25 mM Sodium Phosphate, pH 7.0

o Preparation: Prepare a 25 mM Sodium Phosphate buffer and adjust the pH to 7.0. Filter
through a 0.22 pm filter.
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3. Sample Preparation

e Dilute the ADC sample to a final concentration of 1 mg/mL using Mobile Phase A. This

ensures that the ADC will bind to the column upon injection.

4. HPLC Method Parameters

Parameter

Recommended Setting

Rationale

Column

Tosoh TSKgel Butyl-NPR, 4.6
x 35 mm, 2.5 ym

Proven performance for ADC

separations.[17][18]

Mobile Phase A

1.5 M (NH4)2SOa in 25 mM
NaPOa, pH 7.0

High salt concentration

promotes hydrophobic binding.
[1]

Mobile Phase B

25 mM NaPOas, pH 7.0

Low salt concentration

facilitates elution.[1]

A typical flow rate for a 4.6 mm

Flow Rate 0.8 mL/min
ID column.
A linear gradient is a good
_ 0% B to 100% B over 20 ) )
Gradient starting point for method

minutes

development.

Temperature can affect

Column Temp. 25°C retention and selectivity.
Consistency is key.
] Standard wavelength for
Detection UV at 280 nm ] )
protein detection.
o A sufficient amount for good
Injection Vol. 10 pL (10 pg on column)

signal-to-noise ratio.

5. Data Analysis

» Peak Identification: Identify the peaks in the chromatogram corresponding to the different
DAR species. The unconjugated mAb (DARO) will elute first, followed by DAR2, DAR4,
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DARG6, and DARS in order of increasing retention time.

o Peak Integration: Integrate the area of each identified peak (Ai).
e Average DAR Calculation: Calculate the average DAR using the following formula:
Average DAR = Z(Ai x DARi) / ZAi
Where:
o Aiis the area of the peak for a given DAR species.
o DARI is the drug-to-antibody ratio for that species (0, 2, 4, 6, 8).

Hypothetical Data Analysis Table:

Retention Time DAR Species

Peak . Peak Area (Ai) Ai x DARi
(min) (DAR))

1 5.2 0 15000 0

2 8.9 2 45000 90000

3 11.5 4 95000 380000

4 13.8 6 150000 900000

5 15.9 8 250000 2000000

Total 555000 3370000

Average DAR = 3370000 / 555000 = 6.07

Method Optimization and Troubleshooting

o Poor Resolution: If peaks are not well-resolved, consider decreasing the gradient slope (e.qg.,
0-100% B over 30 minutes).[19]

o Peak Tailing: This may be due to secondary interactions. Adding a small amount of a mild
organic solvent like isopropanol (e.g., 5-10%) to Mobile Phase B can sometimes improve
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peak shape.[19]

» Variable Retention Times: Ensure the mobile phase composition and column temperature
are stable. High salt buffers can be prone to precipitation if not prepared carefully.

Conclusion

HIC-HPLC is an indispensable tool for the characterization of complex ADCs like those utilizing
the Gly-Mal-GGFG-Deruxtecan system.[20] By providing a detailed view of the DAR
distribution, this method offers critical insights into the quality, consistency, and potential in vivo
performance of the therapeutic. The protocol outlined in this application note serves as a robust
starting point for developing a validated HIC-HPLC method for the analysis of this and other
next-generation ADCSs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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